6-Bromo-4,7-difluoro-1H-benzo[d][1,2,3]triazole

• Molecular Formula: C6H2BrF2N3
• Molecular Weight: 234.00 g/mol
• IUPAC Name: 5-bromo-4,7-difluoro-2H-benzotriazole
• InChI: InChI=1S/C6H2BrF2N3/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H,(H,10,11,12)
• InChI Key: QOTPBKZRSCQLIS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NNN=C2C(=C1Br)F)F

Description

6-Bromo-4,7-difluoro-1H-benzo[d][1,2,3]triazole is a halogenated heterocyclic compound featuring a benzotriazole core substituted with bromine (Br) at position 6 and fluorine (F) at positions 4 and 5. The benzotriazole scaffold is a versatile pharmacophore in medicinal chemistry due to its ability to engage in hydrogen bonding and π-π stacking interactions, which are critical for binding to biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 6-Bromo-4,7-difluoro-1H-benzo[d][1,2,3]triazole becomes evident when compared to related benzotriazole derivatives. Below is a detailed analysis:

Table 1: Comparative Analysis of Selected Benzotriazole Derivatives

Compound Name	Substituents	Positions	Electronic Effects	Applications	Key Research Findings
6-Bromo-4,7-difluoro-1H-benzo[d][1,2,3]triazole	Br, F	4, 6, 7	Strong electron-withdrawing (Br σ* = 0.47, F σ* = 0.52)	Medicinal chemistry (IDO1 inhibition)	Enhanced enzyme binding due to halogen electronegativity; potential for anticancer activity
4,7-Bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-5,6-difluoro-2H-benzo[d][1,2,3]triazole (CAS 1476807-53-0)	Br, F, thiophene, 2-ethylhexyl	4, 5, 6, 7	Electron-withdrawing (Br, F) + electron-donating (thiophene)	Optoelectronics, polymers	Thiophene groups enable extended conjugation; ethylhexyl improves solubility in organic solvents
1H-Benzotriazole	None	N/A	Neutral	Corrosion inhibition, UV stabilizers	Lacks halogen-directed reactivity; limited biological activity
Erlotinib-1,2,3-triazole derivatives	Variable (e.g., alkynes, azides)	Terminal alkyne	Tunable electronic properties	Anticancer (IDO1 inhibition)	Click chemistry enables modular synthesis; improved pharmacokinetics vs. parent drug

Key Insights from Comparisons

Substituent Impact on Reactivity and Stability: The bromine and fluorine substituents in 6-Bromo-4,7-difluoro-1H-benzo[d][1,2,3]triazole increase its electrophilicity compared to non-halogenated benzotriazoles, making it more reactive in cross-coupling reactions (e.g., Suzuki-Miyaura) for further derivatization . In contrast, the thiophene and ethylhexyl groups in CAS 1476807-53-0 enhance its utility in materials science by promoting charge transport in conjugated systems (e.g., organic light-emitting diodes) .

Biological Activity: Halogenation at positions 4, 6, and 7 may optimize the compound’s interaction with the IDO1 enzyme’s hydrophobic active site, as seen in analogous erlotinib-triazole hybrids . Non-halogenated derivatives like 1H-benzotriazole lack this specificity.

Synthetic Methodology :

• The compound can be synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC, "click chemistry"), similar to other 1,2,3-triazoles . However, post-functionalization (e.g., halogenation) is required to introduce Br and F, unlike CAS 1476807-53-0, which incorporates bromothiophene via direct coupling .